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Compound of Interest

Compound Name: Aldoxycarb

Cat. No.: B1666834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Aldoxycarb, a potent carbamate insecticide and nematicide, presents significant health and

safety risks due to its high acute toxicity and its action as a cholinesterase inhibitor.[1][2]

Meticulous adherence to safety protocols is paramount to prevent accidental exposure and

ensure a safe laboratory environment. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to support the safe handling of

Aldoxycarb in a research setting.

Hazardous Properties of Aldoxycarb
Aldoxycarb is classified as highly toxic by ingestion, inhalation, and skin absorption.[1] It

functions by reversibly inhibiting the acetylcholinesterase (AChE) enzyme, leading to an

accumulation of acetylcholine and overstimulation of the nervous system.[1][2] Symptoms of

exposure can be rapid and severe, including headache, dizziness, blurred vision, muscle

twitching, nausea, convulsions, and in extreme cases, respiratory failure and death.

For a clear comparison of its toxicological characteristics, the following table summarizes key

quantitative data:
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Toxicity Metric Value Toxicity Category Source

Acute Oral LD50 (Rat) 21.4 mg/kg Category I [3]

Acute Dermal LD50

(Rat)
1000 mg/kg Category II [3]

Acute Inhalation LC50

(Rat)
0.209 mg/L Category II [3]

Primary Dermal

Irritation
No irritation Category III [3]

Primary Eye Irritation No irritation Category IV [3]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment (PPE) strategy is mandatory when handling

Aldoxycarb. The following table outlines the required PPE for various laboratory operations

involving this compound.
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Body Part Required PPE
Standard/Specificat
ion

Purpose

Hands

Double-gloving with

chemical-resistant

gloves (e.g., Nitrile)

ASTM D6978

Prevents dermal

absorption, the

primary route of

exposure.

Body

Disposable, back-

closing laboratory

gown or a lab coat

made of a low-

permeability material.

---

Protects skin and

personal clothing from

contamination.

Eyes/Face

ANSI Z87.1 compliant

safety goggles and a

face shield.

ANSI Z87.1

Protects against

splashes of liquids

and airborne particles.

Respiratory

A fit-tested N95

respirator (minimum).

A powered air-

purifying respirator

(PAPR) may be

necessary for higher-

risk procedures.

NIOSH approved

Prevents inhalation of

Aldoxycarb dust or

aerosols.

Feet

Closed-toe, non-

perforated shoes that

cover the entire foot.

---
Protects against spills

and dropped objects.

Experimental Protocols: Safe Handling and
Operational Workflow
All work with Aldoxycarb must be conducted in a designated area within a certified chemical

fume hood to minimize inhalation exposure. The following workflow provides a step-by-step

guide for its safe handling in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1666834?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Disposal

Don appropriate PPE

Prepare chemical fume hood

Gather all necessary materials

Weigh Aldoxycarb in hood

Proceed to handling

Prepare solutions in hood

Decontaminate work surfaces

After experiment

Segregate and label waste

Doff PPE correctly Solid Waste (gloves, wipes) in sealed hazardous waste container Liquid Waste in sealed, labeled hazardous waste container Contaminated Sharps in designated sharps container Triple-rinsed empty containers (rinsate as hazardous waste)

Wash hands thoroughly

Click to download full resolution via product page

Safe handling workflow for Aldoxycarb in a laboratory setting.
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Step-by-Step Guidance:

Preparation:

Don all required PPE as specified in the table above. Ensure gloves are properly tucked

under the cuffs of the lab coat.

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents within the fume hood to minimize traffic

in and out of the designated area.

Handling:

When weighing the solid form of Aldoxycarb, use a disposable weigh boat and handle it

with forceps.

Prepare solutions by slowly adding the Aldoxycarb to the solvent to avoid splashing.

Keep all containers of Aldoxycarb, both solid and in solution, sealed when not in

immediate use.

Post-Handling:

Decontaminate all work surfaces within the fume hood with a suitable cleaning agent (e.g.,

a 10% bleach solution followed by a water rinse).

Carefully segregate all waste generated during the experiment into the appropriate, clearly

labeled hazardous waste containers.

Doff PPE in the correct order to avoid self-contamination (e.g., remove gloves first).

Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
Proper disposal of Aldoxycarb and associated waste is critical to prevent environmental

contamination and accidental exposure.
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Solid Waste: All contaminated solid waste, including gloves, weigh boats, and paper towels,

must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: All solutions containing Aldoxycarb must be collected in a sealed, compatible,

and clearly labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.

Sharps: Any contaminated sharps, such as needles or razor blades, must be disposed of in a

designated, puncture-resistant sharps container.

Empty Containers: Empty containers that held Aldoxycarb should be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.

After triple-rinsing, the container can be disposed of as regular laboratory waste after

defacing the label.

Consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste pickup and disposal procedures. Never dispose of Aldoxycarb
down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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